Cas no 942404-59-3 (Methyl 4-4-(Chloromethyl)-1,3-oxazol-2-ylbenzoate)

• Product Name: Methyl 4-4-(Chloromethyl)-1,3-oxazol-2-ylbenzoate
• CAS No: 942404-59-3
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4666586
• PubChem ID: 75480486
• Update Time: 2025-10-28

Methyl 4-4-(Chloromethyl)-1,3-oxazol-2-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-(chloromethyl)-2-oxazolyl]-, methyl ester
• Methyl 4-[4-(Chloromethyl)-1,3-oxazol-2-yl]benzoate
• Methyl 4-4-(Chloromethyl)-1,3-oxazol-2-ylbenzoate

• Inchi： 1S/C12H10ClNO3/c1-16-12(15)9-4-2-8(3-5-9)11-14-10(6-13)7-17-11/h2-5,7H,6H2,1H3
• InChI Key： PAKSNSMDIUKBBD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2=NC(CCl)=CO2)C=C1

Computed Properties

• Exact Mass: 251.035
• Monoisotopic Mass: 251.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.3

Additional information on Methyl 4-4-(Chloromethyl)-1,3-oxazol-2-ylbenzoate

Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate: A Comprehensive Overview

Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate, with the CAS number 942404-59-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate group with a chloromethyl-substituted oxazole moiety. The oxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom, making it a versatile building block in organic synthesis. The chloromethyl group attached to the oxazole further enhances its reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery and material synthesis. For instance, researchers have explored the use of oxazole derivatives as potential inhibitors of certain enzymes involved in neurodegenerative diseases. The chloromethyl group in Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate has been shown to play a critical role in modulating the compound's pharmacokinetic properties, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis of Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate typically involves a multi-step process, including the formation of the oxazole ring followed by substitution reactions to introduce the chloromethyl group. The benzoate ester moiety can be easily modified to tailor the compound's solubility and stability for specific applications. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials. Additionally, the compound's nuclear magnetic resonance (NMR) data provide insights into its molecular structure and purity, which are essential for quality control in industrial settings.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate with high accuracy. These studies have revealed that the compound's Frontier Molecular Orbital (FMO) energies are well-suited for use as an electron acceptor in organic photovoltaic devices. This property has sparked interest among material scientists seeking to develop more efficient solar cells.

The application of Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate extends beyond traditional chemical synthesis. For example, it has been employed as a precursor in the preparation of advanced polymers with tailored mechanical and thermal properties. The chloromethyl group facilitates cross-linking reactions, leading to materials with enhanced durability and resistance to environmental factors.

In conclusion, Methyl 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)benzoate is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial processes. As new research continues to uncover its properties and capabilities, this compound is poised to play an increasingly important role in the development of innovative materials and therapies.